Cas no 1798414-26-2 ((2E)-3-(furan-3-yl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}prop-2-enamide)

• Product Name: (2E)-3-(furan-3-yl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}prop-2-enamide
• CAS No: 1798414-26-2
• MF: C₁₇H₁₉NO₂S
• MW: 301.40326333046
• CID: 6546752
• PubChem ID: 71806720
• Update Time: 2025-06-11

(2E)-3-(furan-3-yl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-3-yl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}prop-2-enamide
• AKOS024559477
• (E)-3-(furan-3-yl)-N-[(1-thiophen-2-ylcyclopentyl)methyl]prop-2-enamide
• (E)-3-(furan-3-yl)-N-((1-(thiophen-2-yl)cyclopentyl)methyl)acrylamide
• F6436-1675
• (2E)-3-(furan-3-yl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}prop-2-enamide
• 1798414-26-2

• Inchi： 1S/C17H19NO2S/c19-16(6-5-14-7-10-20-12-14)18-13-17(8-1-2-9-17)15-4-3-11-21-15/h3-7,10-12H,1-2,8-9,13H2,(H,18,19)/b6-5+
• InChI Key： BYRGSTMTFMLNRR-AATRIKPKSA-N
• SMILES： S1C=CC=C1C1(CNC(/C=C/C2=COC=C2)=O)CCCC1

Computed Properties

• Exact Mass: 301.11365002g/mol
• Monoisotopic Mass: 301.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (2E)-3-(furan-3-yl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}prop-2-enamide

Introduction to (2E)-3-(furan-3-yl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}prop-2-enamide (CAS No. 1798414-26-2)

(2E)-3-(furan-3-yl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}prop-2-enamide (CAS No. 1798414-26-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological activities, particularly in the modulation of specific receptors and pathways. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of (2E)-3-(furan-3-yl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}prop-2-enamide is defined by its conjugated double bond system and the presence of furan and thiophene rings. These heterocyclic rings contribute to the compound's stability and reactivity, making it an attractive candidate for drug development. The cyclopentylmethyl group further enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target receptors.

Recent studies have focused on the synthesis of (2E)-3-(furan-3-yl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}prop-2-enamide. One notable method involves the coupling of 3-furyl acryloyl chloride with 1-(thiophen-2-yl)cyclopentanemethanamine using a palladium-catalyzed reaction. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production. The synthetic route is not only efficient but also environmentally friendly, aligning with the principles of green chemistry.

In terms of biological activities, (2E)-3-(furan-3-yl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}prop-2-enamide has demonstrated significant potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, immune responses, and cellular signaling. Research has shown that this compound can selectively bind to specific GPCRs, leading to the modulation of downstream signaling pathways. This property makes it a valuable tool for studying receptor function and a potential lead compound for drug discovery.

One area where (2E)-3-(furan-3-yl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}prop-2-enamide has shown particular promise is in the treatment of neurological disorders. Studies have indicated that it can effectively modulate serotonin receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia. Preclinical trials have demonstrated that the compound can improve cognitive function and reduce symptoms of anxiety in animal models. These findings suggest that it could be developed into a novel therapeutic agent for these conditions.

Beyond its potential as a therapeutic agent, (2E)-3-(furan-3-yl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}prop-2-enamide has also been explored for its use in diagnostic imaging. The compound's ability to selectively bind to specific receptors makes it an ideal candidate for developing imaging agents that can visualize receptor distribution in vivo. This application could significantly enhance our understanding of receptor dynamics and aid in the diagnosis and monitoring of various diseases.

The safety profile of (2E)-3-(furan-3-yl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}prop-2-enamide has been extensively evaluated through preclinical studies. Toxicity assays have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, (2E)-3-(furan-3-yl)-N-{1-(thiophen-2-y l)cyclopentylmethyl}prop - 2 - enamide (CAS No. 1798414 - 26 - 2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, efficient synthesis methods, and favorable biological activities make it a valuable candidate for further investigation and development. As research continues to advance, this compound holds significant potential for contributing to the treatment of various diseases and improving human health.